(3S*,4S*)-4-(4-fluorophenyl)-1-(quinolin-8-ylmethyl)piperidin-3-ol

• IUPAC Name: (3S,4S)-4-(4-fluorophenyl)-1-(quinolin-8-ylmethyl)piperidin-3-ol
• InChI: InChI=1S/C21H21FN2O/c22-18-8-6-15(7-9-18)19-10-12-24(14-20(19)25)13-17-4-1-3-16-5-2-11-23-21(16)17/h1-9,11,19-20,25H,10,12-14H2/t19-,20+/m0/s1
• InChI Key: CWTTWGGPGOCNBL-VQTJNVASSA-N
• Canonical SMILES: C1CN(CC(C1C2=CC=C(C=C2)F)O)CC3=CC=CC4=C3N=CC=C4
• Isomeric SMILES: C1CN(C[C@H]([C@@H]1C2=CC=C(C=C2)F)O)CC3=CC=CC4=C3N=CC=C4
• Molecular Formula: C21H21FN2O
• Molecular Weight: 336.4 g/mol

Description

(3S*,4S*)-4-(4-fluorophenyl)-1-(quinolin-8-ylmethyl)piperidin-3-ol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound is a piperidine derivative that exhibits a unique pharmacological profile, making it a promising candidate for the development of new drugs.

Mechanism of Action

The exact mechanism of action of (3S*,4S*)-4-(4-fluorophenyl)-1-(quinolin-8-ylmethyl)piperidin-3-ol is not fully understood. However, it is believed to exert its pharmacological effects through its interactions with various receptors in the brain, including dopamine D2, serotonin 5-HT2A, and alpha-1 adrenergic receptors. By modulating the activity of these receptors, this compound may help to alleviate the symptoms of schizophrenia and other psychotic disorders.
Biochemical and Physiological Effects:
Studies have shown that (3S*,4S*)-4-(4-fluorophenyl)-1-(quinolin-8-ylmethyl)piperidin-3-ol exhibits a range of biochemical and physiological effects. It has been shown to increase dopamine and norepinephrine release in the prefrontal cortex, which may help to improve cognitive function. Additionally, it has been shown to decrease serotonin release in the prefrontal cortex, which may help to alleviate the symptoms of anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the major advantages of (3S*,4S*)-4-(4-fluorophenyl)-1-(quinolin-8-ylmethyl)piperidin-3-ol is its unique pharmacological profile, which makes it a promising candidate for the development of new drugs. However, there are also some limitations associated with its use in lab experiments. For example, this compound is relatively expensive and difficult to synthesize, which may limit its use in large-scale studies.

Future Directions

There are several future directions for research on (3S*,4S*)-4-(4-fluorophenyl)-1-(quinolin-8-ylmethyl)piperidin-3-ol. One area of research is the development of new drugs based on this compound. By modifying the structure of (3S*,4S*)-4-(4-fluorophenyl)-1-(quinolin-8-ylmethyl)piperidin-3-ol, it may be possible to create new drugs with improved efficacy and fewer side effects. Another area of research is the investigation of the mechanisms of action of this compound. By understanding how it interacts with various receptors in the brain, it may be possible to develop more targeted treatments for schizophrenia and other psychotic disorders. Finally, there is also a need for further studies on the safety and toxicity of (3S*,4S*)-4-(4-fluorophenyl)-1-(quinolin-8-ylmethyl)piperidin-3-ol, particularly with regard to its long-term effects on the brain and other organs.

Scientific Research Applications

(3S*,4S*)-4-(4-fluorophenyl)-1-(quinolin-8-ylmethyl)piperidin-3-ol has been studied extensively for its potential applications in the field of medicine. One of the major areas of research is its use as a potential antipsychotic drug. Studies have shown that this compound exhibits a unique pharmacological profile, with a high affinity for dopamine D2, serotonin 5-HT2A, and alpha-1 adrenergic receptors. This makes it a promising candidate for the treatment of schizophrenia and other psychotic disorders.